Cas no 956453-01-3 (6-chloro-N-1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ylpyridine-2-carboxamide)

• Product Name: 6-chloro-N-1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ylpyridine-2-carboxamide
• CAS No: 956453-01-3
• MF: C₁₆H₁₂Cl₂N₄O
• MW: 347.198680877686
• CID: 5225636
• Update Time: 2025-06-12

6-chloro-N-1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, 6-chloro-N-[1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-yl]-
• 6-chloro-N-1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ylpyridine-2-carboxamide

• Inchi： 1S/C16H12Cl2N4O/c1-10-9-15(20-16(23)13-3-2-4-14(18)19-13)22(21-10)12-7-5-11(17)6-8-12/h2-9H,1H3,(H,20,23)
• InChI Key： OVUSJNTXJHZHRA-UHFFFAOYSA-N
• SMILES： C1(C(NC2N(C3=CC=C(Cl)C=C3)N=C(C)C=2)=O)=NC(Cl)=CC=C1

Additional information on 6-chloro-N-1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ylpyridine-2-carboxamide

Introduction to 6-chloro-N-1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ylpyridine-2-carboxamide (CAS No. 956453-01-3)

6-chloro-N-1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ylpyridine-2-carboxamide, identified by its CAS number 956453-01-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyrazole core linked to a pyridine moiety, both of which are well-documented scaffolds in medicinal chemistry for their ability to interact with biological targets.

The structural composition of 6-chloro-N-1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ylpyridine-2-carboxamide includes several key functional groups that contribute to its pharmacological profile. The presence of chlorine atoms at the 6th and 4th positions of the phenyl ring, as well as the methyl group at the 3rd position of the pyrazole ring, enhances its potential for binding to specific biological receptors. These modifications are critical in determining the compound's efficacy and selectivity in biological systems.

Recent research has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Pyrazole and pyridine derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. The compound 6-chloro-N-1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ylpyridine-2-carboxamide is no exception, with studies suggesting its potential in inhibiting enzymes and receptors involved in inflammatory and infectious diseases.

In vitro studies have demonstrated that this compound exhibits promising activity against certain enzymes, including those implicated in cancer and autoimmune disorders. The chlorinated phenyl ring and the pyrazole-pyridine moiety are particularly noteworthy, as they provide multiple interaction points with target proteins. This dual interaction capability is crucial for achieving high binding affinity and specificity, which are essential for effective drug action.

The synthesis of 6-chloro-N-1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ylpyridine-2-carboxamide involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods ensure high yields and purity, which are critical for subsequent pharmacological evaluations.

One of the most intriguing aspects of this compound is its potential to serve as a lead molecule for further drug design. By leveraging computational modeling and structure-based drug design approaches, researchers can optimize the pharmacokinetic properties of 6-chloro-N-1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ylpyridine-2-carboxamide. This includes modifications to improve solubility, metabolic stability, and target engagement.

The compound's molecular framework also makes it a valuable candidate for exploring new therapeutic strategies. For instance, its ability to modulate enzyme activity could be exploited in the development of drugs targeting metabolic disorders. Additionally, its interaction with cellular receptors may open avenues for treating neurological conditions by influencing neurotransmitter pathways.

Emerging research indicates that derivatives of pyrazole-pyridine hybrids can exhibit significant anti-inflammatory properties. This is particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. The specific arrangement of functional groups in 6-chloro-N-1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ylpyridine-2-carboxamide suggests its potential as a novel anti-inflammatory agent, possibly through inhibition of key inflammatory mediators.

In conclusion, 6-chloro-N-1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ylpyridine-2-carboxamide (CAS No. 956453-01-3) represents a promising candidate for further pharmaceutical exploration. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.